Cas no 3581-87-1 (2-Methylthiazole)

• Product Name: 2-Methylthiazole
• CAS No: 3581-87-1
• MF: C₄H₅NS
• MW: 99.1541993618011
• MDL: MFCD00053144
• CID: 44283
• PubChem ID: 87577950
• Update Time: 2026-05-14

2-Methylthiazole Chemical and Physical Properties

Names and Identifiers

• 2-Methylthiazole
• AURORA KA-6469
• Thiazole, 2-methyl-
• 2-Methyl-1,3-thiazole
• 2-methylthiazol
• 2-methyl-thiazole
• methylthiazol
• THIAZOL-2-YL METHYL
• Thiazole,2-methyl
• 2-Methyl thiazole
• Thiazole, methyl-
• 7G081N1ERP
• VZWOXDYRBDIHMA-UHFFFAOYSA-N
• PubChem15749
• 2-Methyl-1,3-thiazole #
• KSC205G7J
• 2-Methyl-1,3-thiazole, AldrichCPR
• SY009541
• ST2410166
• AB0024458
• W5734
• AM20090566
• M1755
• FT-0

• MDL： MFCD00053144
• Inchi： 1S/C4H5NS/c1-4-5-2-3-6-4/h2-3H,1H3
• InChI Key： VZWOXDYRBDIHMA-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])N=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 99.01430
• Monoisotopic Mass: 99.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: Colorless to Yellow Liquid
• Density: 1.110(lit.)
• Melting Point: -24°C(lit.)
• Boiling Point: 129°C(lit.)
• Flash Point: 28.9℃
• Refractive Index: 1.5190-1.5230
• PSA: 41.13000
• LogP: 1.45150
• Solubility: Uncertain

2-Methylthiazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P403+P235-P501
• Hazardous Material transportation number：1993
• Hazard Category Code： 10-22
• Safety Instruction： S23-S26-S36/37/39
• HazardClass：3
• PackingGroup：III
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 2-Methylthiazole

2-Methylthiazole (CAS No. 3581-87-1): Properties, Applications, and Market Insights

2-Methylthiazole (CAS No. 3581-87-1) is a versatile organic compound widely used in the chemical and pharmaceutical industries. This heterocyclic compound, characterized by a five-membered ring containing sulfur and nitrogen, has garnered significant attention due to its unique chemical properties and broad applications. With the increasing demand for specialty chemicals and flavoring agents, 2-Methylthiazole has become a key ingredient in various formulations.

The molecular formula of 2-Methylthiazole is C₄H₅NS, and it exhibits a distinct aromatic odor, making it valuable in the flavor and fragrance industry. Its boiling point ranges between 130-132°C, and it is soluble in organic solvents like ethanol and ether. Researchers and manufacturers often seek high-purity 2-Methylthiazole for applications requiring precise chemical reactivity.

One of the most prominent uses of 2-Methylthiazole is in the synthesis of pharmaceutical intermediates. Its structural framework is integral to developing compounds with potential therapeutic effects. Additionally, it serves as a precursor in the production of agrochemicals, contributing to crop protection solutions. The growing interest in sustainable agriculture has further amplified the demand for such intermediates.

In the food industry, 2-Methylthiazole is employed as a flavor enhancer, particularly in creating savory and meaty notes. As consumers increasingly favor natural and artificial flavors, this compound plays a pivotal role in meeting market trends. Its compatibility with other flavoring agents makes it a preferred choice for food scientists.

The global market for 2-Methylthiazole is expanding, driven by advancements in chemical synthesis and rising applications in life sciences. Companies are investing in green chemistry initiatives to produce this compound more sustainably, aligning with environmental regulations. Analysts predict steady growth, particularly in regions like North America and Asia-Pacific, where pharmaceutical and agrochemical industries are thriving.

For researchers and industry professionals, understanding the safety and handling of 2-Methylthiazole is crucial. While it is not classified as hazardous under standard conditions, proper storage in cool, dry environments is recommended to maintain stability. Material Safety Data Sheets (MSDS) provide detailed guidelines for its safe use in laboratories and manufacturing facilities.

Innovations in catalysis and process optimization are enhancing the production efficiency of 2-Methylthiazole. Recent studies explore its potential in advanced material science, including conductive polymers and sensors. These developments highlight its versatility beyond traditional applications.

In conclusion, 2-Methylthiazole (CAS No. 3581-87-1) remains a critical compound in multiple industries. Its role in flavor synthesis, pharmaceutical development, and agrochemical innovation underscores its importance. As industries evolve toward sustainable and high-performance solutions, the demand for 2-Methylthiazole is expected to rise, solidifying its position in the global chemical market.